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Essential Safety and Handling Guide for
Ammonium Hexachloroosmate(IV)
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Ammonium hexachloroosmate(IV) (CAS No. 12125-08-5). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk.

Ammonium hexachloroosmate(IV) is a hazardous chemical that can cause skin and serious

eye irritation.[1][2] It may also cause respiratory irritation.[1][2] Therefore, strict adherence to

the following personal protective equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)
All personnel handling Ammonium hexachloroosmate(IV) must use the following personal

protective equipment:

Eye Protection: Chemical safety goggles that meet European Standard EN166 are required.

[1][3]

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[2][4]

Nitrile rubber gloves with a minimum thickness of 0.11 mm are a suitable option.[2]
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Skin and Body Protection: A lab coat or apron, and long-sleeved, flame and chemical-

resistant protective clothing that covers the skin is necessary to prevent exposure.[5][6]

Respiratory Protection: In situations where dust formation is likely, a particulate filter device

(EN 143) or a dust mask (such as a US N95 type) is required.[2][7] Work should be

conducted in a well-ventilated area, preferably under a chemical fume hood.[6]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Ammonium hexachloroosmate(IV) is crucial for safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container in a tightly closed, dry, and well-ventilated place.[1][2]

It should be stored under an inert atmosphere and protected from moisture.[1]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Recommended storage temperature is between 15-25°C.[2][4]

2. Handling and Use:

All handling of Ammonium hexachloroosmate(IV) should be performed in a designated

area, such as a chemical fume hood, to ensure adequate ventilation.[1][6]

Avoid the formation of dust.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Avoid contact with skin, eyes, and clothing.[2][4]

Wash hands thoroughly after handling.[1]

3. Accidental Release Measures:

In case of a spill, ensure adequate ventilation and evacuate personnel to a safe area.[8]
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Wear the appropriate personal protective equipment as outlined above.

For containment, sweep up the spilled material and shovel it into a suitable, closed container

for disposal.[1][6] Do not create dust.[8]

Ventilate the affected area after cleanup.[2]

4. First Aid Measures:

If Inhaled: Move the victim to fresh air and keep them at rest. If breathing is difficult, give

oxygen. Seek immediate medical attention.[3][5]

In Case of Skin Contact: Immediately wash the affected area with plenty of water for at least

15 minutes.[1] If skin irritation persists, call a physician.[1]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes.[6] Remove contact lenses if present and easy to do so.[2] Seek medical

attention.[6]

If Swallowed: Clean the mouth with water and drink plenty of water afterward.[1] Do NOT

induce vomiting.[3] Get medical attention if symptoms occur.[1]

Quantitative Data Summary
Property Value Reference

CAS Number 12125-08-5 [1][2][4]

Molar Mass 439.01 g/mol [9]

Appearance
Red to dark red

crystals/powder
[9]

Melting Point 170 °C (sublimes) [2][10]

Density 2.93 g/cm³ at 25 °C [9][10]
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The disposal of Ammonium hexachloroosmate(IV) and its containers must be treated as

hazardous waste.[4]

Waste Collection: Collect waste material in a suitable, closed, and properly labeled container.

[1][8] The label should include the words "Hazardous Waste".[11]

Disposal Route: Dispose of the contents and container in accordance with local, regional,

and national hazardous waste regulations.[4] This should be done through an approved

waste disposal plant.[2]

Important Considerations: Do not empty into drains or release into the environment.[1][4]

Chemical waste generators must consult all applicable regulations to ensure complete and

accurate classification of the waste.[1]
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Caption: Workflow for handling Ammonium hexachloroosmate(IV).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13729156?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC197630010&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-5585-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wxODc4MTh8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oZTkvaDE3Lzg5NjkzMzA4NTE4NzAucGRmfDQ3NGQ4OThhNGUxMWZkOWZmZGFhYTJkNGY1MjMzOGVmOGNjZmQ5ZjI0N2NjMzllOTc4ZWFhNjQyMGRmZTc1YjM
https://pim-resources.coleparmer.com/sds/45586.pdf
https://www.carlroth.com/medias/SDB-5585-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wxODkyOTF8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyaGxaUzlvT0dRdk9EazFNRGd3TmpVME5EUXhOQzV3WkdZfDNhNjM0NTYyZmZmZWQwNDA0ZjhmZmY3Y2VmODZjZmVhZTM4YmRiOTFlMDVjNTY3YWRkYTM4MjUyMWY4ZGIwODE
https://www.colonialmetals.com/wp-content/uploads/2016/12/4004-Ammonium-Hexachloosmate-IV.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA42874&PLANT=d__ALF
https://www.sigmaaldrich.com/US/en/product/aldrich/209074
https://www.chemicalbook.com/msds/ammonium-hexachloroosmate-iv.htm
https://en.wikipedia.org/wiki/Ammonium_hexachloroosmate(IV)
https://www.scientificlabs.co.uk/product/ammonium-salts/209074-2.5G
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.benchchem.com/product/b13729156#personal-protective-equipment-for-handling-ammonium-hexachloroosmate-iv
https://www.benchchem.com/product/b13729156#personal-protective-equipment-for-handling-ammonium-hexachloroosmate-iv
https://www.benchchem.com/product/b13729156#personal-protective-equipment-for-handling-ammonium-hexachloroosmate-iv
https://www.benchchem.com/product/b13729156#personal-protective-equipment-for-handling-ammonium-hexachloroosmate-iv
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13729156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b13729156?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13729156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

